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Compound of Interest

Compound Name: Pigment Red 264

Cat. No.: B1384101

For researchers, scientists, and professionals in drug development, understanding the solubility
of active compounds and excipients is paramount. This in-depth technical guide provides a
comprehensive overview of the solubility of Pigment Red 264 in organic solvents, addressing
the challenges posed by its molecular structure and offering insights into experimental
determination.

Pigment Red 264, a high-performance diketopyrrolopyrrole (DPP) pigment, is renowned for its
vibrant color, and exceptional stability against heat, light, and weathering.[1] These very
properties, stemming from its rigid, planar molecular structure and strong intermolecular
hydrogen bonding, also contribute to its generally low solubility in common organic solvents.[2]
This guide synthesizes the available data on its solubility, outlines detailed experimental
protocols for its determination, and provides a visual workflow to aid researchers in their
laboratory practices.

Quantitative and Qualitative Solubility Data

Direct quantitative solubility data for Pigment Red 264 in a range of organic solvents is not
extensively available in published literature. This is largely due to its classification as a pigment,
which is intended to be insoluble in the medium in which it is dispersed. However, some data
points and qualitative assessments provide valuable insights.

One source indicates that the solubility of Pigment Red 264 in water is less than 0.1 g/L,
effectively classifying it as insoluble.[3] While specific values for organic solvents are scarce,
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the pigment's resistance to various solvents is often reported on a scale of 1 to 5, where 5
signifies excellent resistance (i.e., very low solubility).

It is crucial to note that the solubility of diketopyrrolopyrrole pigments can be significantly
enhanced through chemical modification, such as N-alkylation of the DPP core.[2][4][5] For
instance, certain N-alkylated DPP derivatives have demonstrated solubilities in tetrahydrofuran
(THF) and N-methyl-2-pyrrolidone (NMP) in the range of 7 to 14 g/100 mL.[6] This highlights a
potential strategy for researchers working with DPP-based chromophores in solution-phase
applications.

Table 1: Solubility and Resistance of Pigment Red 264 in Various Solvents

Quantitative Resistance Rating
Solvent . Notes
Solubility (1-5)
Water < 0.1 g/L[3] - Insoluble.
Ethanol Data not available 5[7] Excellent resistance.

Ester (e.g., Ethyl

Data not available 5[7] Excellent resistance.
Acetate)
Benzene Data not available 5[7] Excellent resistance.
Ketone (e.g., Acetone) Data not available 5[7] Excellent resistance.
Data not available for
N-Methyl-2- PR 264. (7-14 g/100 Generally a stronger
pyrrolidone (NMP) mL for some N- solvent for DPPs.

alkylated DPPs[6])

Data not available for

PR 264. (7-14 g/100 Solubility is expected
Tetrahydrofuran (THF) -
mL for some N- to be low.

alkylated DPPs[6])

Note: Resistance ratings are on a scale of 1 to 5, where 5 indicates the highest resistance to
bleeding or dissolution.
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Experimental Protocol for Determining Pigment
Solubility

For researchers requiring precise solubility data for their specific applications, direct
experimental determination is recommended. The following protocol outlines a standard
gravimetric method for quantifying the solubility of Pigment Red 264 in an organic solvent.

Objective: To determine the saturation solubility of Pigment Red 264 in a given organic solvent
at a specified temperature.

Materials:

Pigment Red 264 powder

o Selected organic solvent(s) of appropriate purity

» Temperature-controlled shaker or stirring plate with a water bath
e Centrifuge

e Analytical balance (accurate to at least 0.1 mg)

e Volumetric flasks and pipettes

e Syringe filters (e.g., 0.45 um PTFE)

e Oven

Methodology:

o Preparation of Saturated Solution:

o Add an excess amount of Pigment Red 264 to a known volume of the organic solvent in a
sealed container. The excess is crucial to ensure saturation is reached.

o Place the container in a temperature-controlled shaker or a water bath on a stirring plate.
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o Agitate the mixture at a constant temperature (e.g., 25 °C) for a prolonged period (e.g., 24-
48 hours) to ensure equilibrium is established.

o Separation of Undissolved Pigment:
o After the equilibration period, allow the suspension to settle.

o To separate the saturated solution from the undissolved pigment, centrifuge the mixture at
a high speed.

o Carefully decant the supernatant. For more precise separation, filter the supernatant
through a syringe filter compatible with the solvent.

e Gravimetric Analysis:

o Accurately pipette a known volume of the clear, saturated solution into a pre-weighed, dry
container (e.g., a glass vial or aluminum pan).

o Place the container in an oven at a temperature sufficient to evaporate the solvent without
degrading the pigment. The evaporation temperature should be below the pigment's
decomposition temperature.

o Once the solvent has completely evaporated, cool the container in a desiccator to prevent
moisture absorption.

o Weigh the container with the dried pigment residue.
o Calculation of Solubility:

o Calculate the mass of the dissolved pigment by subtracting the initial weight of the empty
container from the final weight.

o The solubility can then be expressed in various units, such as grams per liter (g/L) or
moles per liter (mol/L), by dividing the mass of the dissolved pigment by the volume of the
solvent used.

Logical Workflow for Solubility Determination
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The following diagram illustrates the logical steps involved in the experimental determination of
pigment solubility.

Workflow for Pigment Solubility Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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